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Compound of Interest

Compound Name: Cereclor

Cat. No.: B8269983

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cereclor™, a range
of chlorinated paraffins, as a flame retardant in various polymer systems. This document
includes detailed information on the mechanism of action, formulation guidelines, and
experimental protocols for evaluating the efficacy of Cereclor™ in enhancing the fire
resistance of polymers.

Introduction to Cereclor™ as a Flame Retardant

Cereclor™, a brand of chlorinated paraffins, is a versatile additive used extensively in the
polymer industry to impart flame retardancy.[1][2] These compounds are produced by the
chlorination of paraffinic hydrocarbon fractions, resulting in a range of products with varying
carbon chain lengths and chlorine content.[1] Cereclor™ grades are selected based on the
specific polymer and the desired flame retardant properties.[3][4]

The primary mechanism of flame retardancy for Cereclor™ involves the release of hydrogen
chloride (HCI) gas at elevated temperatures. This gas acts in the vapor phase to interrupt the
free radical combustion process, effectively quenching the flame.[5] Additionally, the formation
of a char layer can occur, which acts as a physical barrier, insulating the polymer from the heat
source and limiting the release of flammable volatiles.[6]

Cereclor™ is utilized in a variety of polymers, including:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8269983?utm_src=pdf-interest
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Chlorinated_paraffins/
https://www.tri-iso.com/cereclor.html
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Chlorinated_paraffins/
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK225654/
https://www.ncbi.nlm.nih.gov/books/NBK519196/
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.nbinno.com/article/flame-retardants/the-role-of-chlorinated-paraffins-in-polymer-fire-safety-jo
https://thesuntek.com/elevating-fire-retardancy-through-chlorinated-paraffins/
https://www.benchchem.com/product/b8269983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8269983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Polyvinyl Chloride (PVC)[7]

Polyethylene (PE)[6]

Natural Rubber (NR)[8]

Unsaturated Polyester Resins (UPR)[9]

Beyond its flame retardant properties, Cereclor™ also functions as a secondary plasticizer in
many formulations, particularly in flexible PVC, offering a cost-effective solution for achieving
both flexibility and fire safety.[10][11]

General Experimental Workflow

The evaluation of Cereclor™ as a flame retardant in a polymer matrix typically follows the
workflow outlined below.
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Sample Preparation

Polymer Resin Selection

\ 4

Cereclor™ Grade and Concentration Selection

\ 4

Compounding (e.g., Two-Roll Mill, Extruder)

\ 4

Molding of Test Specimens (e.g., Compression Molding)

Flammability Testing !

Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO 4589-2) UL-94 Vertical Burn Test (ASTM D3801 / IEC 60695-11-10)

Data Analysis and Characterization

Record LOI Values Determine UL-94 Classification (V-0, V-1, V-2)

Y Y

Characterize Char Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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